Cas no 863017-54-3 (1-(3-chloro-2-methylphenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea)

• Product Name: 1-(3-chloro-2-methylphenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• CAS No: 863017-54-3
• MF: C₁₉H₂₄ClN₃OS₂
• MW: 409.996360778809
• CID: 5882420
• PubChem ID: 16806613
• Update Time: 2025-10-29

1-(3-chloro-2-methylphenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylphenyl)-3-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)thiourea
• Thiourea, N-(3-chloro-2-methylphenyl)-N'-[1-methyl-2-(4-morpholinyl)-2-(2-thienyl)ethyl]-
• AKOS024593374
• 1-(3-chloro-2-methylphenyl)-3-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]thiourea
• F0655-0864
• 1-(3-chloro-2-methylphenyl)-3-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)thiourea
• 863017-54-3
• 1-(3-chloro-2-methylphenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea

• Inchi： 1S/C19H24ClN3OS2/c1-13-15(20)5-3-6-16(13)22-19(25)21-14(2)18(17-7-4-12-26-17)23-8-10-24-11-9-23/h3-7,12,14,18H,8-11H2,1-2H3,(H2,21,22,25)
• InChI Key： KYVPUCRHAMYDNV-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1C)C(NC(C)C(N1CCOCC1)C1SC=CC=1)=S

Computed Properties

• Exact Mass: 409.1049324g/mol
• Monoisotopic Mass: 409.1049324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 525.4±60.0 °C(Predicted)
• pka: 12.02±0.70(Predicted)

Additional information on 1-(3-chloro-2-methylphenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea

Compound CAS No 863017-54-3: 1-(3-Chloro-2-Methylphenyl)-3-[1-(Morpholin-4-Yl)-1-(Thiophen-2-Yl)Propan-2-Yl]Thiourea

The compound with CAS No 863017-54-3, named 1-(3-chloro-2-methylphenyl)-3-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]thiourea, is a complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiourea group with a morpholine moiety and a substituted phenyl group. The presence of the thiourea group suggests potential reactivity in certain chemical reactions, while the morpholine ring adds stability and versatility to the molecule.

Recent studies have highlighted the importance of thiourea-containing compounds in drug design due to their ability to form hydrogen bonds and their potential as inhibitors of various enzymes. The morpholin group in this compound is known for its ability to enhance the solubility and bioavailability of drugs, making it a valuable component in pharmaceutical research. Additionally, the thiophene ring introduces aromaticity and potential electronic properties that could be exploited in electronic materials or sensors.

The chloro and methyl substituents on the phenyl ring further modulate the electronic properties of the molecule, potentially influencing its reactivity and selectivity in chemical reactions. This makes the compound a promising candidate for use in catalysis or as a building block in organic synthesis. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of such compounds, providing deeper insights into their potential applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and possibly coupling reactions. The use of microwave-assisted synthesis or continuous flow reactors has been shown to improve yields and reduce reaction times for similar compounds, suggesting that these techniques could be applied here as well.

From a pharmacological perspective, the compound's structure suggests it may have anti-inflammatory or anti-cancer properties. Preclinical studies on related thiourea derivatives have shown promising results in inhibiting inflammatory pathways and inducing apoptosis in cancer cells. The presence of the morpholine group could enhance its ability to cross cellular membranes, making it a potential candidate for drug delivery systems.

Moreover, the thiophene ring's conjugation properties could make this compound useful in optoelectronic materials or as a component in organic light-emitting diodes (OLEDs). Recent research has emphasized the role of thiophene-containing polymers in improving device efficiency and stability, which could be extended to small molecules like this one.

In conclusion, CAS No 863017-54-3 represents a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an attractive target for further research into drug development, material science, and catalysis. As new synthetic methods and computational tools continue to emerge, our understanding of this compound's properties and applications will undoubtedly expand.